Cas no 50335-03-0 (Chaetoglobosin A)

Chaetoglobosin A is a cytochalasan alkaloid produced by fungi such as Chaetomium globosum. It exhibits potent bioactivity, particularly as an inhibitor of actin polymerization, making it a valuable tool in cell biology research. Its mechanism involves binding to actin filaments, disrupting cytoskeletal dynamics, which is useful for studying cell motility, division, and morphology. Chaetoglobosin A also demonstrates cytotoxic effects against certain cancer cell lines, highlighting its potential in pharmacological studies. The compound is characterized by high purity and stability, ensuring reliable experimental results. Its well-defined structure and specificity make it a preferred choice for investigating actin-related cellular processes.

Chaetoglobosin A structure

Product Name:Chaetoglobosin A

CAS No:50335-03-0

MF:C₃₂H₃₆N₂O₅

MW:528.638648986816

MDL:MFCD08273781

CID:375550

PubChem ID:6438437

Update Time:2025-06-07

Chaetoglobosin A Chemical and Physical Properties

Names and Identifiers

- 3H-Cyclotridec[d]oxireno[f]isoindole-8,11,12(13H)-trione,4,7,14,14a,15,15a,16a,16b-octahydro-7-hydroxy-14-(1H-indol-3-ylmethyl)-4,6,15,15a-tetramethyl-,(1E,4S,5E,7R,9E,11aR,14S,14aR,15S,15aR,16aS,16bR)-
- 3H-Cyclotridec[d]oxireno[f]isoindole-8,11,12(13H)-trione,4,7,14,14a,15,15a,16a,16b-octahydro-7-hydroxy-14-(1H-indol-3-ylmethy
- CHAETOGLOBOSIN
- CHAETOGLOBOSIN A
- (13)cytochalasa-13,17,21-triene-1,20,23-trione,6,7-epoxy-19-hydroxy-10-(1h-ind
- 18-dimethyl-,(7s,13e,16s,17e,19r,21e)-ol-3-yl)-1
- CHAETOGLOBOSINB
- CHAETOGLOBOSINE
- CHAETOGLOBOSINL
- CHAETOGLOBOSINM
- chaetoglobosins
- 3H-Cyclotridec[d]oxireno[f]isoindole-8,11,12(13H)-trione
- 4,7,14,14a,15,15a,16a,16b-Octahydro-7-hydroxy-14-(1H-indol-3-ylmethyl)-4,6,15,15a-tetramethyl-
- MLS000876953
- SMR000440607
- cid_122811
- BDBM42463
- HMS2269J23
- NCGC00385184-01_C32H36N2O5_chaetoglobin A
- OUMWCYMRLMEZJH-VOXRAUTJSA-
- MEGxm0_000025
- NS00094878
- DTXSID20891790
- (1R,3E,6R,7E,9S,11E,13R,14S,16R,17S,18R,19S)-6-hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-3,7,11-triene-2,5,21-trione
- BRN 1097707
- CS-0092508
- CHEMBL472850
- ACon0_000301
- NSC 366739
- (13)Cytochalasa-13,17,21-triene-1,20,23-trione, 6,7-epoxy-19-hydroxy-10-(1H-indol-3-yl)-16,18-dimethyl-, (7S,13E,16S,17E,19R,21E)-
- 50335-03-0
- SCHEMBL33582
- LMPK11000003
- ACon1_002056
- UNII-73AYL68TNX
- REGID_for_CID_6438437
- 73AYL68TNX
- HY-N6744
- InChI=1/C32H36N2O5/c1-17-8-7-10-22-29-31(4,39-29)19(3)27-24(15-20-16-33-23-11-6-5-9-21(20)23)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22,24,27-29,33,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12+,18-14+/t17-,19-,22-,24-,27-,28+,29
- Q15410885
- (1E,4S,5E,7R,9E,11aR,14S,14aR,15S,15aR,16bR)-7-hydroxy-14-(1H-indol-3-ylmethyl)-4,6,15,15a-tetramethyl-4,7,14,14a,15,15a,16a,16b-octahydro-3H-cyclotrideca[d]oxireno[f]isoindole-8,11,12(13H)-trione
- CHEBI:68798
- MFCD08273781
- HB3828
- NSC366739
- (1R,3E,6R,7E,9S,11E,14S,16R,17S,18R,19S)-6-hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-3,7,11-triene-2,5,21-trione
- MLSMR
- Chaetoglobosin A
- MDL： MFCD08273781
- Inchi： 1S/C32H36N2O5/c1-17-8-7-10-22-29-31(4,39-29)19(3)27-24(15-20-16-33-23-11-6-5-9-21(20)23)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22,24,27-29,33,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12+,18-14+/t17-,19-,22-,24-,27-,28+,29-,31+,32+/m0/s1
- InChI Key： OUMWCYMRLMEZJH-VOXRAUTJSA-N
- SMILES： O1[C@H]2[C@@H]3C=CC[C@H](C)C=C(C)[C@H](C(C=CC([C@@]43C(N[C@@H](CC3=CNC5C=CC=CC3=5)[C@@H]4[C@H](C)[C@@]12C)=O)=O)=O)O |c:8,t:3,13|

Computed Properties

Exact Mass: 528.26200
Monoisotopic Mass: 528.262
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 39
Rotatable Bond Count: 2
Complexity: 1140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 112

Experimental Properties

Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 188°C
Boiling Point: 608.81°C (rough estimate)
Flash Point: 431.4 °C
Refractive Index: 1.5800 (estimate)
Solubility: DMSO: soluble10mg/mL
PSA: 111.79000
LogP: 4.16120

Chaetoglobosin A Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

Chaetoglobosin A Pricemore >>

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